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Compound of Interest

Compound Name: BD1063 dhydrochloride

Cat. No.: B030650 Get Quote

Essential Safety and Handling Guide for BD1063
Dihydrochloride
This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling BD1063 dihydrochloride. Adherence

to these procedures is essential for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Summary
BD1063 dihydrochloride is a potent and selective sigma-1 receptor antagonist.[1][2] While

comprehensive toxicological data is not available, the compound is classified as causing

serious eye irritation and should be handled as a potentially hazardous substance.[3][4]

Table 1: Hazard Summary for BD1063 Dihydrochloride

Hazard
Classification

GHS Code Description Source

Serious Eye
Damage/Irritation

H319
Causes serious eye
irritation.

[3]
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| General Hazard | - | This material should be considered hazardous until further information

becomes available. The chemical, physical, and toxicological properties have not been

completely investigated. |[3][4] |

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment should be conducted before handling BD1063 dihydrochloride. The

following table outlines the minimum required PPE. All PPE should be inspected for defects

before use and removed before leaving the laboratory area.[5]

Table 2: Required Personal Protective Equipment (PPE) for Handling BD1063 Dihydrochloride

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

(Weighing,

Aliquoting)

Safety goggles
with side
shields or a
face shield.[3]
[6]

Two pairs of
powder-free,
chemical-
resistant
gloves (e.g.,
nitrile).[3][7]

Disposable,
long-sleeved
lab coat
shown to
resist
chemical
permeability.
[3][7]

N95-rated
respirator or
higher,
especially if
not handled in
a chemical
fume hood or
ventilated
enclosure.[3]
[6]

Preparing

Solutions

(Dissolving)

Safety goggles

with side shields.

[3]

Chemical-

resistant gloves

(e.g., nitrile).[3]

Long-sleeved lab

coat.[3]

Work in a

certified chemical

fume hood or

other ventilated

enclosure to

avoid inhaling

aerosols.[3]

| Handling Solutions (General Use) | Safety glasses with side shields.[8] | Chemical-resistant

gloves (e.g., nitrile).[3] | Long-sleeved lab coat.[3] | Not required if handling small quantities in a

well-ventilated area.[3] |
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Operational Plan: Step-by-Step Handling
Procedures
The following workflow provides a procedural guide for the safe handling of BD1063

dihydrochloride from receipt to disposal.

Preparation & Planning Handling Operations Cleanup & Disposal

Emergency Response

Review SDS & Protocols Verify Accessible 
Safety Shower & Eyewash Prepare & Inspect PPE Designate Handling Area 

(Fume Hood) Weigh Solid Compound Prepare Stock Solution Perform Experiment Decontaminate Surfaces 
& Glassware Segregate & Label Waste Dispose of Waste per 

Institutional Guidelines

Spill Containment First Aid

Click to download full resolution via product page

Fig. 1: Safe Handling Workflow for BD1063 Dihydrochloride.

This protocol outlines the steps for safely preparing a stock solution from solid BD1063

dihydrochloride. The compound is soluble in water (up to 100 mM), DMSO (approx. 16 mg/ml),

and ethanol (approx. 5 mg/ml).[4][9]

Preparation: Perform all operations within a certified chemical fume hood. Assemble and

inspect all required PPE as detailed in Table 2.

Weighing: Carefully weigh the desired amount of the crystalline solid onto weigh paper or

directly into a tared conical tube.[4] Avoid generating dust.[3]

Solubilization: Add the solvent of choice to the vessel containing the solid.[4] If necessary,

cap the vessel securely and vortex or sonicate until the solid is fully dissolved.[10] For

aqueous solutions, use of an inert gas to purge the solvent is recommended.[4]
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Filtration: For aqueous stock solutions intended for biological experiments, sterile filter the

solution through a 0.22 µm filter before use.[10]

Labeling and Storage: Clearly label the container with the compound name, concentration,

solvent, and date of preparation. Store the solution as recommended: -80°C for up to 6

months or -20°C for up to 1 month.[10] Aqueous solutions should not be stored for more than

one day.[4]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency. Ensure safety showers and

eyewash stations are accessible.[3]

In case of exposure, follow the procedures outlined in the Safety Data Sheet.[3]

Table 3: Emergency First Aid Procedures

Exposure Route First Aid Action

Eye Contact

Immediately flush eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the upper and lower
eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical
attention.[3]

Skin Contact

Remove contaminated clothing. Immediately

wash affected skin with plenty of soap and water

for at least 15 minutes. Seek medical attention.

[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Do not use

mouth-to-mouth resuscitation. Seek medical

attention.[3]

| Ingestion | Wash out mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3] |
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Evacuate: Alert others and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear full PPE, including respiratory protection, impervious clothing, and eye/face

protection.[3]

Contain: For spills of the solid, carefully sweep or vacuum the material into a sealed

container for disposal, avoiding dust generation. For liquid spills, cover with an inert,

absorbent material (e.g., diatomite, universal binders).[3]

Clean: Once the spill is absorbed, collect the material into a hazardous waste container.

Decontaminate the spill area and equipment by scrubbing with alcohol.[3]

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.[3]

Disposal Plan
All waste containing BD1063 dihydrochloride must be treated as hazardous chemical waste.

Chemical Waste: Collect all unused solid material and solutions in a clearly labeled, sealed

hazardous waste container.

Contaminated Materials: Dispose of all used PPE (gloves, gowns), weigh boats, pipette tips,

and other contaminated disposable materials in a designated hazardous waste container.[6]

Packaging: Empty containers should be rinsed three times with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.[11] Dispose of the

decontaminated packaging in accordance with all federal, state, and local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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